Cas no 1895672-95-3 (2-(2,6-difluoro-3-methylphenyl)morpholine)

• Product Name: 2-(2,6-difluoro-3-methylphenyl)morpholine
• CAS No: 1895672-95-3
• MF: C₁₁H₁₃F₂NO
• MW: 213.223829984665
• CID: 6273464
• PubChem ID: 117303805
• Update Time: 2025-05-25

2-(2,6-difluoro-3-methylphenyl)morpholine Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-difluoro-3-methylphenyl)morpholine
• EN300-1786558
• 1895672-95-3

• Inchi： 1S/C11H13F2NO/c1-7-2-3-8(12)10(11(7)13)9-6-14-4-5-15-9/h2-3,9,14H,4-6H2,1H3
• InChI Key： YCBBRLCFHKXOLU-UHFFFAOYSA-N
• SMILES： FC1C(C)=CC=C(C=1C1CNCCO1)F

Computed Properties

• Exact Mass: 213.09652036g/mol
• Monoisotopic Mass: 213.09652036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 21.3Ų

Additional information on 2-(2,6-difluoro-3-methylphenyl)morpholine

Comprehensive Overview of 2-(2,6-Difluoro-3-methylphenyl)morpholine (CAS No. 1895672-95-3): Properties, Applications, and Industry Insights

The compound 2-(2,6-difluoro-3-methylphenyl)morpholine (CAS No. 1895672-95-3) is a fluorinated aromatic morpholine derivative gaining traction in pharmaceutical and agrochemical research. Its unique structural features, including the difluoromethylphenyl moiety and morpholine ring, contribute to its versatility as a building block in drug discovery. Recent studies highlight its potential as a key intermediate for kinase inhibitors and GPCR-targeted therapies, aligning with the growing demand for precision medicine.

In the context of AI-driven drug discovery, this compound exemplifies how small molecule libraries are optimized for high-throughput screening. The fluorine atoms enhance metabolic stability—a hot topic in medicinal chemistry forums—while the morpholine scaffold improves water solubility, addressing common challenges in bioavailability optimization. Researchers frequently search for "fluorinated morpholine derivatives SAR" (Structure-Activity Relationship), reflecting industry interest in this chemical space.

From a synthetic chemistry perspective, 1895672-95-3 showcases innovative cross-coupling strategies for introducing aryl-fluorine bonds. The 2,6-difluoro substitution pattern is particularly noteworthy, as it influences both the compound's electronic properties and conformational rigidity. These characteristics are frequently discussed in computational chemistry circles regarding molecular docking precision.

The agrochemical sector explores 2-(2,6-difluoro-3-methylphenyl)morpholine for developing next-generation crop protection agents. Its structural motifs appear in patents for systemic fungicides, coinciding with global searches for "low-toxicity fluorinated pesticides." The methyl group at position 3 demonstrates how subtle modifications can dramatically alter xenobiotic metabolism—a critical consideration for environmental fate studies.

Analytical characterization of CAS 1895672-95-3 involves advanced techniques like LC-MS hyphenation and 19F NMR spectroscopy, topics trending in analytical method development communities. The compound's chromatographic behavior serves as a case study for polar fluorinated analytes, with researchers often querying "HPLC method for fluorinated morpholines" in scientific databases.

Regulatory perspectives on fluorinated pharmaceuticals have increased scrutiny of compounds like 2-(2,6-difluoro-3-methylphenyl)morpholine. This aligns with searches for "FDA guidance on fluorine-containing drugs" and "green chemistry fluorination." The compound's benign-by-design potential makes it relevant to discussions about sustainable molecular design in the pharmaceutical industry.

Emerging applications in material science leverage the compound's ability to modify polymer dielectric properties. The electron-withdrawing fluorine atoms and hydrogen-bond accepting morpholine create unique supramolecular interactions—a subject of numerous "fluorinated organic semiconductors" studies. This dual applicability in life sciences and advanced materials underscores its interdisciplinary value.

Supply chain dynamics for 1895672-95-3 reflect broader trends in specialty chemicals procurement. With increasing searches for "custom fluorination services" and "GMP-compliant morpholine synthesis," manufacturers are developing continuous flow processes to meet demand while addressing process safety considerations inherent to fluorinated intermediates.

The intellectual property landscape surrounding 2-(2,6-difluoro-3-methylphenyl)morpholine reveals strategic patent clustering in heterocyclic chemistry. Legal professionals often search for "freedom-to-operate fluorinated heterocycles," highlighting the compound's commercial significance. Recent innovations focus on crystalline polymorphs to extend patent protection—a tactic increasingly common in small molecule therapeutics development.

Environmental scientists study the biodegradation pathways of such fluorinated compounds, responding to queries about "fluorine environmental persistence." The morpholine ring's susceptibility to microbial oxidation presents interesting case studies in environmental risk assessment, particularly regarding wastewater treatment of pharmaceutical intermediates.

Academic interest in CAS 1895672-95-3 is evidenced by its inclusion in organofluorine chemistry curricula. Educators frequently search for "teaching fluorination reactions" and "case studies in aromatic substitution," using this compound to demonstrate regioselective fluorination principles. Its balanced lipophilicity profile (LogP ~2.1) makes it a standard example in QSAR modeling courses.

Looking forward, 2-(2,6-difluoro-3-methylphenyl)morpholine exemplifies the convergence of medicinal chemistry, process development, and environmental science. As the industry moves toward targeted fluorination strategies, this compound's multifaceted applications ensure its continued relevance in both academic research and industrial applications, answering the growing demand for functionally complex building blocks in modern chemistry.